Cas no 2680528-35-0 (5-Bromo-6-chloro-4-methylpyridine-2-carbonitrile)

• Product Name: 5-Bromo-6-chloro-4-methylpyridine-2-carbonitrile
• CAS No: 2680528-35-0
• MF: C₇H₄BrClN₂
• MW: 231.477059364319
• MDL: MFCD34183358
• CID: 5465356
• PubChem ID: 165939094
• Update Time: 2025-11-07

5-Bromo-6-chloro-4-methylpyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-bromo-6-chloro-4-methylpyridine-2-carbonitrile
• Z5040179101
• 5-Bromo-6-chloro-4-methylpyridine-2-carbonitrile

• MDL： MFCD34183358
• Inchi： 1S/C7H4BrClN2/c1-4-2-5(3-10)11-7(9)6(4)8/h2H,1H3
• InChI Key： BTBGUURTZHVFSI-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C#N)C=C1C)Cl

Computed Properties

• Exact Mass: 229.92464 g/mol
• Monoisotopic Mass: 229.92464 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 36.7
• Molecular Weight: 231.48

Additional information on 5-Bromo-6-chloro-4-methylpyridine-2-carbonitrile

5-Bromo-6-chloro-4-methylpyridine-2-carbonitrile: A Comprehensive Overview

5-Bromo-6-chloro-4-methylpyridine-2-carbonitrile, identified by the CAS registry number 2680528-35-0, is a heterocyclic organic compound with significant applications in various fields, particularly in the pharmaceutical and agrochemical industries. This compound belongs to the pyridine family, a class of aromatic six-membered rings containing one nitrogen atom. The presence of substituents such as bromine, chlorine, and methyl groups at specific positions on the pyridine ring imparts unique chemical and physical properties to this compound, making it a valuable molecule for research and development.

The synthesis of 5-Bromo-6-chloro-4-methylpyridine-2-carbonitrile typically involves multi-step organic reactions, often starting from a pyridine derivative. The introduction of substituents at the 2, 4, 5, and 6 positions requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient syntheses, reducing environmental impact while maintaining product quality.

Structurally, this compound exhibits a planar geometry due to the aromaticity of the pyridine ring. The electron-withdrawing groups (bromine and chlorine) at positions 5 and 6 enhance the electrophilic character of the ring, making it more reactive towards nucleophilic substitutions. Conversely, the methyl group at position 4 provides steric hindrance, which can influence reactivity depending on the reaction conditions. The cyano group at position 2 adds another layer of functionality, enabling further chemical transformations such as reductions or additions.

In terms of physical properties, 5-Bromo-6-chloro-4-methylpyridine-2-carbonitrile is typically a crystalline solid with a melting point around 180°C. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's UV-vis spectrum shows strong absorption bands due to conjugation within the aromatic system, which is useful for analytical purposes.

Recent studies have highlighted the potential of this compound as a precursor in drug discovery. Its ability to undergo diverse chemical reactions allows for the generation of bioactive molecules targeting various therapeutic areas. For instance, derivatives of this compound have shown promise in anti-cancer drug development due to their ability to inhibit specific enzymes involved in cell proliferation.

In the agrochemical sector, 5-Bromo-6-chloro-4-methylpyridine-2-carbonitrile serves as an intermediate in the synthesis of pesticides and herbicides. Its structural versatility enables the creation of compounds with improved efficacy against pests while maintaining environmental safety profiles.

The application of computational chemistry tools has greatly enhanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, aiding in the design of more efficient synthetic pathways. Additionally, molecular modeling studies have predicted potential interactions with biological targets, further guiding its use in drug discovery.

Safety considerations are paramount when handling this compound. While it is not classified as a hazardous material under normal conditions, appropriate personal protective equipment should be used during synthesis and handling to minimize exposure risks. Proper disposal methods should also be followed to ensure environmental protection.

In conclusion, 5-Bromo-6-chloro-4-methylpyridine-2-carbonitrile stands out as a versatile molecule with wide-ranging applications across multiple industries. Ongoing research continues to uncover new potentials for this compound, underscoring its importance in modern chemical science.